2-((5-(2-(benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[[5-[2-(1,3-benzothiazol-2-yl)ethyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C20H17FN4O2S2/c1-12-6-7-13(10-14(12)21)22-17(26)11-28-20-25-24-18(27-20)8-9-19-23-15-4-2-3-5-16(15)29-19/h2-7,10H,8-9,11H2,1H3,(H,22,26)
• InChI Key: RWEBGLLFSGMBQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)CCC3=NC4=CC=CC=C4S3)F
• Molecular Formula: C20H17FN4O2S2
• Molecular Weight: 428.5 g/mol
• CAS No.: 1251577-81-7

Description

2-((5-(2-(benzo[d]thiazol-2-yl)ethyl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H17FN4O2S2 and its molecular weight is 428.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A series of compounds similar to the query chemical, incorporating 1,3,4-oxadiazole derivatives and benzothiazole moieties, have been synthesized and characterized through various methods. For instance, compounds with potential antimicrobial and hemolytic activities were synthesized, where the synthesis involved multiple steps, including conversion of benzoic acid into derivatives, followed by reactions with N-alkyl/aryl substituted 2-bromoacetamide (A. Rehman et al., 2016). Another study involved the synthesis of N-phenyl derivatives through reactions involving thiol-oxadiazole and chloro-acetamide, characterizing the structure through NMR and IR techniques, highlighting the importance of structural analysis in understanding the compound's properties (Li Ying-jun, 2012).

Biological Activities

The biological activities of these compounds, particularly their antimicrobial properties, have been a focal point of research. A study by Poonam Devi et al. (2022) synthesized a series of 2-mercaptobenzimidazole derivatives, including oxadiazole and acetamide groups, showing significant antibacterial and antifungal activities (Poonam Devi, M. Shahnaz, D. Prasad, 2022). Similarly, compounds with 1,3,4-oxadiazol-2-yl and benzothiazole groups were evaluated for their potential as antibacterial agents, demonstrating significant activity against bacterial strains (K. Ramalingam, D. Ramesh, B. Sreenivasulu, 2019).

Anticancer Evaluation

Research into the anticancer potential of compounds containing 1,3,4-oxadiazole and benzothiazole moieties has also been conducted. For example, a study on N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed moderate to excellent anticancer activity against various cancer cell lines, emphasizing the therapeutic potential of these compounds (B. Ravinaik et al., 2021).